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Compound of Interest

Compound Name: Brugine

Cat. No.: B1215537

Application Notes and Protocols: Brugine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brugine is a tropane alkaloid naturally occurring in the mangrove plant Bruguiera sexangula.[1]
[2] Identified as (+)-tropine 1,2-dithiolan-3-carboxylate, it is a subject of interest for its potential
biological activities.[1] These application notes provide a comprehensive guide to the
preparation and storage of Brugine solutions for research and development purposes. Due to
the limited availability of public data on Brugine, some of the following recommendations are
based on best practices for handling tropane alkaloids and other research compounds.
Experimental validation by the end-user is strongly recommended.

Physicochemical Properties

A summary of the known physicochemical properties of Brugine is presented in Table 1.

Table 1: Physicochemical Properties of Brugine
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Property Value Reference
CAS Number 14912-30-2 [1]
Molecular Formula C12H19NO2S2 [3]
Molecular Weight 273.4 g/mol [3]
Appearance Powder ChemFaces
Storage (Solid) Desiccate at -20°C BioCrick

Solution Preparation

Solubility

Brugine is reported to be soluble in several organic solvents. While quantitative solubility data

is not widely available, the following solvents have been documented to dissolve Brugine.

Table 2: Qualitative Solubility of Brugine

Solvent Solubility Reference
Dimethyl Sulfoxide (DMSO) Soluble [1]
Chloroform Soluble [1]
Dichloromethane Soluble [1]
Ethyl Acetate Soluble [1]
Acetone Soluble [1]

Note: For biological assays, DMSO is a common solvent for creating high-concentration stock

solutions. However, the final concentration of DMSO in the assay should be kept low (typically

<0.5%) to avoid solvent-induced artifacts.

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Brugine in DMSO.
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Materials:

Brugine powder (MW: 273.4 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated pipettes
Procedure:

» Equilibration: Allow the vial of Brugine powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Weighing: Accurately weigh out a precise amount of Brugine powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.734 mg of
Brugine.

» Dissolution: Add the weighed Brugine powder to a sterile microcentrifuge tube or amber
glass vial. Add the desired volume of anhydrous DMSO (e.g., 1 mL for a 10 mM solution from
2.734 mg of Brugine).

e Mixing: Cap the tubel/vial securely and vortex thoroughly until the Brugine is completely
dissolved. Gentle warming in a water bath (37°C) may assist in dissolution.

o Storage: Store the stock solution at -20°C in small aliquots to minimize freeze-thaw cycles.

Table 3: Example Volumes of DMSO for a 10 mM Stock Solution
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Mass of Brugine Volume of DMSO to Add Final Concentration
1mg 365.7 pL 10 mM
5 mg 1.829 mL 10 mM
10 mg 3.657 mL 10 mM

Storage and Stability
Solid Compound

The solid powder of Brugine should be stored in a tightly sealed container, protected from
light, and kept in a desiccated environment at -20°C.

Stock Solutions

There is currently no published data on the long-term stability of Brugine in solution. As a
tropane alkaloid with an ester linkage, Brugine may be susceptible to hydrolysis, especially in
agueous solutions or in the presence of acids or bases. Tropane alkaloids can also be sensitive
to thermal degradation.[4]

General Recommendations for Stock Solution Storage:

Temperature: Store stock solutions at -20°C or -80°C for long-term storage.

Aliquoting: Prepare small-volume aliquots to avoid repeated freeze-thaw cycles.

Light Protection: Store solutions in amber-colored vials or protect them from light to prevent
photodegradation.

Inert Atmosphere: For extended storage, consider overlaying the solution with an inert gas
like argon or nitrogen before sealing.

Table 4: Recommended Storage Conditions for Brugine Solutions
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Storage

Format Duration Special Conditions

Temperature
) Desiccate, protect
Solid -20°C Long-term _
from light

Stock Solution (in ) Aliquot, protect from
-20°C or -80°C Short to medium-term )

DMSO) light

Working Dilutions ) ) Prepare fresh for each
2-8°C Use immediately )

(Aqueous) experiment

It is highly recommended to perform periodic quality control of the stock solution using a
suitable analytical method to ensure its integrity over time.

Experimental Protocols
Workflow for Brugine Solution Preparation

The following diagram illustrates a typical workflow for the preparation of Brugine stock and

working solutions.

Click to download full resolution via product page

Caption: Workflow for Brugine solution preparation and storage.

Protocol for Stability Assessment (Recommended)

To ensure the reliability of experimental results, a stability study of Brugine in the chosen
solvent and storage conditions is recommended. A validated analytical method is a prerequisite

for this protocol.
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Objective: To determine the stability of a 10 mM Brugine stock solution in DMSO at different

storage temperatures.

Materials:

10 mM Brugine stock solution in DMSO
HPLC-UV/MS system (or other suitable analytical instrument)
Calibrated pipettes

Amber vials

Procedure:

Initial Analysis (T=0): Immediately after preparation, dilute an aliquot of the 10 mM Brugine
stock solution to a suitable concentration for analysis (e.g., 100 uM in mobile phase).
Analyze by HPLC-UV/MS to determine the initial peak area and purity.

Sample Storage: Aliquot the remaining stock solution into multiple amber vials and store
them at the desired temperatures (e.g., Room Temperature, 4°C, -20°C).

Time-Point Analysis: At regular intervals (e.g., 1, 2, 4, 8, 12 weeks), retrieve one aliquot from
each storage temperature.

Sample Preparation and Analysis: Prepare the samples for analysis in the same manner as
the T=0 sample and analyze using the same HPLC-UV/MS method.

Data Analysis: Compare the peak area of Brugine at each time point to the initial peak area
to calculate the percentage of Brugine remaining. Monitor for the appearance of new peaks,
which may indicate degradation products.

Analytical Methods (Proposed)

Currently, there are no published analytical methods specifically validated for Brugine.

However, based on its structure as a tropane alkaloid, High-Performance Liquid

Chromatography (HPLC) coupled with UV or Mass Spectrometry (MS) detection is a highly

suitable technique for its quantification and purity assessment.
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Table 5: Proposed HPLC Method Parameters for Brugine Analysis

Parameter Proposed Condition Rationale/Comments

C18 Reverse-Phase (e.g., 2.1 Commonly used for tropane

Column ] ]
x 100 mm, 1.8 pm) alkaloid separation.
) ) o Provides good peak shape for
Mobile Phase A 0.1% Formic Acid in Water ]
basic compounds.
) 0.1% Formic Acid in Common organic modifier for
Mobile Phase B o
Acetonitrile reverse-phase HPLC.

Start with a low percentage of ) )
) ) To elute Brugine and potential
Gradient B, ramp up to a high )
degradation products.
percentage of B

. Typical fora 2.1 mm ID
Flow Rate 0.2 - 0.4 mL/min
column.

To ensure reproducible
Column Temperature 30-40°C o
retention times.

Tropane alkaloids often have a
) UV at ~210 nm and/or ESI-MS ]
Detection , o UV chromophore. MS provides
in positive ion mode ] )
mass confirmation.

Dependent on sample
Injection Volume 1-5puL concentration and instrument

sensitivity.

Note: This method is a starting point and would require optimization and validation for
parameters such as linearity, accuracy, precision, and limit of detection (LOD) and
quantification (LOQ).

Hypothetical Signaling Pathway

The specific biological targets and signaling pathways of Brugine have not been elucidated. As
a tropane alkaloid, it may interact with neurotransmitter receptors, such as muscarinic
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acetylcholine receptors (MAChRs), similar to other well-known tropane alkaloids like atropine.
The following diagram illustrates a hypothetical pathway.

Target Cell

Brugine

Antagonist?

Muscarinic Acetylcholine
Receptor (MAChR)

Activation/Inhibition

Effector Enzyme
(e.g., Adenylyl Cyclase)

Second Messenger
(e.g., CAMP)

Downstream
Cellular Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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